Cas no 55726-19-7 (2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose)

• Product Name: 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose
• CAS No: 55726-19-7
• MF: C₂₇H₂₈O₅
• MW: 432.508228302002
• CID: 56826
• PubChem ID: 10526729
• Update Time: 2025-06-14

2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

• 5-O-Trityl-2,3-O-isopropylidene-D-ribofuranose
• (3aR,6R,6aR)-2,2-dimethyl-6-(trityloxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• 2,3-O-ISOPROPYLIDENE-5-O-TRITYL-D-RIBOFURANOSE
• (3aR,6R,6aR)-2,2-dimethyl-6-((trityloxy)methyl)tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• 2,3-O-Isopropyliden-5-O-trityl-D-ribose
• 2,3-O-Isopropylidene-5-O-trityl-D-ribose
• SCHEMBL1460176
• 55726-19-7
• W-203106
• DTXSID20441279
• NRCVVYSZYAHOMW-AWYPOSSQSA-N
• 1924660-93-4
• G69167
• 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose

• Inchi： 1S/C27H28O5/c1-26(2)31-23-22(30-25(28)24(23)32-26)18-29-27(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17,22-25,28H,18H2,1-2H3/t22-,23-,24-,25?/m1/s1
• InChI Key： NRCVVYSZYAHOMW-AWYPOSSQSA-N
• SMILES： O1C(C)(C)O[C@H]2C(O)O[C@H](COC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)[C@@H]12

Computed Properties

• Exact Mass: 432.19400
• Monoisotopic Mass: 432.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 565.271 °C at 760 mmHg
• Flash Point: 565.271 °C at 760 mmHg
• Refractive Index: 1.579
• PSA: 57.15000
• LogP: 4.23240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose

Comprehensive Overview of 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose (CAS No. 55726-19-7)

2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose (CAS No. 55726-19-7) is a highly specialized carbohydrate derivative widely utilized in organic synthesis, pharmaceutical research, and nucleoside chemistry. This compound, characterized by its isopropylidene and trityl protecting groups, plays a pivotal role in the selective modification of D-ribofuranose, a key sugar moiety in RNA and antiviral drug development. Its unique structural features make it indispensable for researchers focusing on glycosylation reactions, nucleotide analogs, and prodrug design.

In recent years, the demand for 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose has surged due to its applications in mRNA vaccine technology and antiviral therapeutics. As the scientific community explores novel ways to combat emerging viral infections, this compound's role in synthesizing modified nucleosides has gained prominence. Researchers frequently search for "CAS 55726-19-7 solubility," "synthesis of protected ribose derivatives," and "trityl group stability," reflecting its technical relevance. The compound's stereochemical purity and compatibility with solid-phase synthesis further enhance its utility in high-throughput drug discovery.

The isopropylidene group in 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose provides selective protection for the 2,3-hydroxyl positions, enabling precise functionalization at the 5-position via the trityl moiety. This selectivity is critical for constructing complex oligonucleotides or glycoconjugates. Common queries like "how to remove trityl group from ribose" or "alternative protecting groups for ribofuranose" highlight user interest in optimizing synthetic protocols. Notably, the compound's stability under mild acidic conditions makes it a preferred choice for multi-step organic transformations.

From an industrial perspective, CAS 55726-19-7 is often discussed in contexts such as scale-up challenges and green chemistry alternatives. Environmental concerns have spurred searches for "biodegradable protecting groups" and "catalytic deprotection methods," though the trityl group remains unmatched for its orthogonality. Analytical techniques like HPLC and NMR are essential for verifying the compound's purity, as impurities can significantly impact downstream applications in bioconjugation or polymeric carrier systems.

Emerging trends also link 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose to AI-driven drug discovery, where its structural data feeds into machine learning models for predicting glycosylation outcomes. Searches for "computational modeling of ribose derivatives" underscore this interdisciplinary synergy. Furthermore, its use in click chemistry and bioorthogonal reactions aligns with the growing demand for modular synthetic platforms in biologics manufacturing.

In summary, 2,3-O-Isopropylidene-5-O-trityl-D-ribofuranose (CAS No. 55726-19-7) exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical innovation. Its versatility in protecting group strategies, coupled with rising applications in therapeutic development, ensures its continued relevance. For researchers navigating carbohydrate chemistry or nucleoside engineering, this compound remains a cornerstone reagent with untapped potential.